6-Hydrazinylquinoline hydrochloride
Cat. No. B598287
Key on ui cas rn:
120209-22-5
M. Wt: 195.65
InChI Key: IYTZOVRQMIGNHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188113B2
Procedure details
To a solution of quinolin-6-ylamine (5 g, 35 mmol) in cone. HCl (12 mL) was added dropwise an aqueous solution (4 mL) of NaNO2 (2.42 g, 35 mmol) at 0° C. The resulting mixture was stirred for 1 h and then treated dropwise with a solution of SnCl2.2H2O (15.8 g, 70 mmol) in cone. HCl (15 mL) at 0° C. The reaction mixture was stirred for 2 h at RT. The precipitate was collected and washed with EtOH and Et2O to yield 1-(quinolin-6-yl)hydrazine hydrochloride (4.3 g, 77% yield) as a yellow powder, which was used for the next reaction without further purification.
Yield
77%
Identifiers
|
REACTION_CXSMILES
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[N:1]1[C:10]2[C:5](=[CH:6][C:7]([NH2:11])=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.Cl.[N:13]([O-])=O.[Na+].O.O.[Cl:19][Sn]Cl>>[ClH:19].[N:1]1[C:10]2[C:5](=[CH:6][C:7]([NH:11][NH2:13])=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1 |f:2.3,4.5.6,7.8|
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Inputs
Step One
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Name
|
|
|
Quantity
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5 g
|
|
Type
|
reactant
|
|
Smiles
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N1=CC=CC2=CC(=CC=C12)N
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Step Two
Step Three
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Name
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|
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Quantity
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15.8 g
|
|
Type
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reactant
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|
Smiles
|
O.O.Cl[Sn]Cl
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Step Four
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Name
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|
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Quantity
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15 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
The resulting mixture was stirred for 1 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
at 0° C
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STIRRING
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Type
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STIRRING
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|
Details
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The reaction mixture was stirred for 2 h at RT
|
|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The precipitate was collected
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WASH
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Type
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WASH
|
|
Details
|
washed with EtOH and Et2O
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl.N1=CC=CC2=CC(=CC=C12)NN
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.3 g | |
| YIELD: PERCENTYIELD | 77% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
